Cas no 1157334-82-1 (Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl]-)

• Product Name: Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl]-
• CAS No: 1157334-82-1
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5186550
• Update Time: 2025-08-04

Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(2,3-dihydro-1-benzofuran-5-ylmethyl)amino]piperidin-1-yl}ethan-1-one
• 1-[4-(2,3-dihydro-1-benzofuran-5-ylmethylamino)piperidin-1-yl]ethanone
• 1-(4-{[(2,3-dihydro-1-benzofuran-5-yl)methyl]amino}piperidin-1-yl)ethan-1-one
• Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl]-

• Inchi： 1S/C16H22N2O2/c1-12(19)18-7-4-15(5-8-18)17-11-13-2-3-16-14(10-13)6-9-20-16/h2-3,10,15,17H,4-9,11H2,1H3
• InChI Key： SIDYPHYZQGHPON-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CNC1CCN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6

Additional information on Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl]-

Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl]: A Comprehensive Overview

Ethanone, also known as acetophenone when substituted with an aryl group, is a fundamental organic compound widely utilized in various chemical and pharmaceutical applications. The compound in question, CAS 1157334-82-1, is a specific derivative of ethanone with a complex structure that includes a piperidine ring and a benzofuran moiety. This compound, named Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl], has garnered significant attention in recent years due to its potential pharmacological properties and structural uniqueness.

The molecular structure of this compound is characterized by a piperidine ring substituted with an amino group linked to a benzofuran derivative. The benzofuran moiety, specifically the 2,3-dihydro derivative, contributes to the compound's stability and bioavailability. Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly in the development of agents targeting central nervous system disorders. The integration of the benzofuran group with the piperidine ring creates a unique pharmacophore that may interact with various biological targets, including receptors and enzymes.

Research into the synthesis of this compound has focused on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of coupling agents to facilitate the formation of the amine bond between the piperidine ring and the benzofuran derivative. This method has been shown to improve both the reaction efficiency and the overall quality of the product. Additionally, advancements in catalytic systems have enabled the selective formation of stereochemically pure enantiomers, which are crucial for pharmacological studies.

The pharmacological activity of Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl] has been explored in several recent studies. Preclinical data suggest that this compound exhibits potent activity against certain neurological conditions, such as Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter systems and inhibit key enzymes involved in neurodegenerative processes makes it a promising candidate for further development.

In terms of applications, this compound has potential uses in both therapeutic and diagnostic fields. Its structural versatility allows for modifications that could enhance its efficacy or reduce adverse effects. For instance, substituent modifications on the benzofuran ring have been shown to significantly alter the compound's pharmacokinetic profile, paving the way for tailored drug delivery systems.

From an industrial perspective, the synthesis and characterization of this compound require state-of-the-art facilities and expertise. The demand for high-purity compounds in pharmaceutical research has driven innovations in purification techniques, including chromatographic methods and crystallization processes. These advancements ensure that compounds like CAS 1157334-82-1 meet stringent regulatory standards before proceeding to clinical trials.

In conclusion, Ethanone, 1-[4-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-1-piperidinyl] represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable asset in drug discovery efforts. As research continues to unravel its full potential, this compound may play a pivotal role in addressing unmet medical needs across various therapeutic areas.